Cas no 27587-88-8 (Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl-)

• Product Name: Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl-
• CAS No: 27587-88-8
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• CID: 280284
• PubChem ID: 4643719
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(2-chlorophenyl)-N-methyl-
• 1-(2-chloroanilino)-3-methylthiourea
• 1-(2-chloro-phenyl)-4-methyl thiosemicarbazide
• 1-(2-Chlor-phenyl)-4-methyl-thiosemicarbazid
• AC1NEKGO
• NSC256455
• T5835179
• Z45820194
• NSC-256455
• DTXSID60405173
• 27587-88-8
• AKOS001371841

• Inchi： 1S/C8H10ClN3S/c1-10-8(13)12-11-7-5-3-2-4-6(7)9/h2-5,11H,1H3,(H2,10,12,13)
• InChI Key： OIYWJZFQKUMAQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NNC(NC)=S

Computed Properties

• Exact Mass: 215.0286
• Monoisotopic Mass: 215.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 36.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines